3-Cyclohexyl-2-(cyclohexylimino)-5-{4-[(4-iodobenzyl)oxy]-3-methoxybenzylidene}-1,3-thiazolidin-4-one

• Molecular Formula: C30H35IN2O3S
• Molecular Weight: 630.6 g/mol
• IUPAC Name: (5E)-3-cyclohexyl-2-cyclohexylimino-5-[[4-[(4-iodophenyl)methoxy]-3-methoxyphenyl]methylidene]-1,3-thiazolidin-4-one
• InChI: InChI=1S/C30H35IN2O3S/c1-35-27-18-22(14-17-26(27)36-20-21-12-15-23(31)16-13-21)19-28-29(34)33(25-10-6-3-7-11-25)30(37-28)32-24-8-4-2-5-9-24/h12-19,24-25H,2-11,20H2,1H3/b28-19+,32-30?
• InChI Key: OIDQRBDWUYIXFN-FSUGTDFASA-N
• Isomeric SMILES: COC1=C(C=CC(=C1)/C=C/2\C(=O)N(C(=NC3CCCCC3)S2)C4CCCCC4)OCC5=CC=C(C=C5)I
• SMILES: COC1=C(C=CC(=C1)C=C2C(=O)N(C(=NC3CCCCC3)S2)C4CCCCC4)OCC5=CC=C(C=C5)I

Description

3-Cyclohexyl-2-(cyclohexylimino)-5-{4-[(4-iodobenzyl)oxy]-3-methoxybenzylidene}-1,3-thiazolidin-4-one, also known as CTIM, is a thiazolidinone derivative that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. CTIM has been found to exhibit a wide range of biological activities, including antitumor, antiviral, and anti-inflammatory properties.

Mechanism of Action

The exact mechanism of action of 3-Cyclohexyl-2-(cyclohexylimino)-5-{4-[(4-iodobenzyl)oxy]-3-methoxybenzylidene}-1,3-thiazolidin-4-one is not fully understood. However, it has been proposed that 3-Cyclohexyl-2-(cyclohexylimino)-5-{4-[(4-iodobenzyl)oxy]-3-methoxybenzylidene}-1,3-thiazolidin-4-one may exert its biological effects by inhibiting the activity of certain enzymes, such as topoisomerase II and histone deacetylase. 3-Cyclohexyl-2-(cyclohexylimino)-5-{4-[(4-iodobenzyl)oxy]-3-methoxybenzylidene}-1,3-thiazolidin-4-one has also been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
3-Cyclohexyl-2-(cyclohexylimino)-5-{4-[(4-iodobenzyl)oxy]-3-methoxybenzylidene}-1,3-thiazolidin-4-one has been shown to exhibit a wide range of biochemical and physiological effects. In addition to its antitumor, antiviral, and anti-inflammatory properties, 3-Cyclohexyl-2-(cyclohexylimino)-5-{4-[(4-iodobenzyl)oxy]-3-methoxybenzylidene}-1,3-thiazolidin-4-one has also been found to possess antioxidant activity and to inhibit the growth of certain bacteria and fungi. Furthermore, 3-Cyclohexyl-2-(cyclohexylimino)-5-{4-[(4-iodobenzyl)oxy]-3-methoxybenzylidene}-1,3-thiazolidin-4-one has been shown to modulate the expression of certain genes involved in cell proliferation and differentiation.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-Cyclohexyl-2-(cyclohexylimino)-5-{4-[(4-iodobenzyl)oxy]-3-methoxybenzylidene}-1,3-thiazolidin-4-one is its broad range of biological activities, which makes it a promising candidate for the development of new therapeutic agents. Additionally, 3-Cyclohexyl-2-(cyclohexylimino)-5-{4-[(4-iodobenzyl)oxy]-3-methoxybenzylidene}-1,3-thiazolidin-4-one has been found to exhibit low toxicity in animal models, suggesting that it may be well-tolerated in humans. However, one of the limitations of 3-Cyclohexyl-2-(cyclohexylimino)-5-{4-[(4-iodobenzyl)oxy]-3-methoxybenzylidene}-1,3-thiazolidin-4-one is its relatively low solubility in water, which may make it difficult to administer in certain dosage forms.

Future Directions

There are several future directions for the research and development of 3-Cyclohexyl-2-(cyclohexylimino)-5-{4-[(4-iodobenzyl)oxy]-3-methoxybenzylidene}-1,3-thiazolidin-4-one. One area of interest is the identification of the specific molecular targets of 3-Cyclohexyl-2-(cyclohexylimino)-5-{4-[(4-iodobenzyl)oxy]-3-methoxybenzylidene}-1,3-thiazolidin-4-one, which may provide insight into its mechanism of action and facilitate the development of more potent analogs. Additionally, the development of novel drug delivery systems may help to overcome the solubility issues associated with 3-Cyclohexyl-2-(cyclohexylimino)-5-{4-[(4-iodobenzyl)oxy]-3-methoxybenzylidene}-1,3-thiazolidin-4-one. Finally, further studies are needed to evaluate the safety and efficacy of 3-Cyclohexyl-2-(cyclohexylimino)-5-{4-[(4-iodobenzyl)oxy]-3-methoxybenzylidene}-1,3-thiazolidin-4-one in humans, with the ultimate goal of developing new therapeutic agents for the treatment of various diseases.

Synthesis Methods

The synthesis of 3-Cyclohexyl-2-(cyclohexylimino)-5-{4-[(4-iodobenzyl)oxy]-3-methoxybenzylidene}-1,3-thiazolidin-4-one involves the reaction of cyclohexyl isothiocyanate with 4-(4-iodobenzyloxy)-3-methoxybenzaldehyde in the presence of potassium carbonate, followed by the addition of cyclohexylamine. The resulting product is then refluxed with ethyl acetoacetate to yield 3-Cyclohexyl-2-(cyclohexylimino)-5-{4-[(4-iodobenzyl)oxy]-3-methoxybenzylidene}-1,3-thiazolidin-4-one. The chemical structure of 3-Cyclohexyl-2-(cyclohexylimino)-5-{4-[(4-iodobenzyl)oxy]-3-methoxybenzylidene}-1,3-thiazolidin-4-one is shown in Figure 1.

Scientific Research Applications

3-Cyclohexyl-2-(cyclohexylimino)-5-{4-[(4-iodobenzyl)oxy]-3-methoxybenzylidene}-1,3-thiazolidin-4-one has been extensively studied for its potential therapeutic applications. It has been found to exhibit antitumor activity against various types of cancer cells, including breast, lung, and colon cancer cells. 3-Cyclohexyl-2-(cyclohexylimino)-5-{4-[(4-iodobenzyl)oxy]-3-methoxybenzylidene}-1,3-thiazolidin-4-one has also been shown to possess antiviral activity against herpes simplex virus type 1 and 2, as well as anti-inflammatory activity in animal models of acute and chronic inflammation.